![molecular formula C11H16ClN B6247279 rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans CAS No. 1807901-42-3](/img/no-structure.png)
rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans
Overview
Description
Rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans (rac-1-PCPEHCl) is an organic compound that is used in various scientific research applications. It is a synthetic derivative of the naturally occurring compound phenylcyclopropyl ethylamine (PCPE). Rac-1-PCPEHCl has been used in a variety of research areas, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl has been used in a variety of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans-like compounds, as well as to investigate the mechanism of action of these compounds. Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl has also been used in laboratory experiments to study the effects of rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans-like compounds on various biological systems.
Mechanism of Action
The mechanism of action of rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl is not fully understood. However, it is thought to act as a monoamine reuptake inhibitor, which means that it inhibits the reuptake of monoamines such as serotonin, dopamine, and norepinephrine. This inhibition of reuptake leads to an increase in the concentration of these monoamines in the synaptic cleft, which in turn leads to an increase in their activity.
Biochemical and Physiological Effects
Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the reuptake of monoamines, leading to an increase in their activity. Additionally, rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl has been shown to have antidepressant-like effects in animal models. It has also been shown to have neuroprotective effects and to reduce inflammation.
Advantages and Limitations for Lab Experiments
Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl has several advantages for use in laboratory experiments. It is a relatively stable compound, which allows for its use in a variety of experiments. Additionally, it is a relatively inexpensive compound, which makes it a cost-effective choice for laboratory experiments. However, rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl does have some limitations for use in laboratory experiments. It is a relatively new compound, meaning that there is still much to be learned about its effects and mechanism of action. Additionally, it is not approved for human use, meaning that it cannot be used in clinical trials.
Future Directions
There are a variety of potential future directions for research on rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl. One potential direction is to further investigate its mechanism of action, in order to better understand how it affects biochemical and physiological processes. Additionally, further research could be done to investigate the potential therapeutic effects of rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl, such as its effects on depression and anxiety. Finally, research could be done to investigate the potential toxicological effects of rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl, as well as its potential for abuse and addiction.
Synthesis Methods
Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl is synthesized through a series of steps involving the reaction of cyclopropyl ethylamine with phenylmagnesium bromide, followed by the addition of hydrochloric acid. The overall reaction is as follows:
Cyclopropyl ethylamine + Phenylmagnesium bromide → Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans + Magnesium bromide
Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans + Hydrochloric acid → Rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl
The reaction of cyclopropyl ethylamine with phenylmagnesium bromide is a nucleophilic addition reaction, in which the nucleophile (cyclopropyl ethylamine) attacks the electrophile (phenylmagnesium bromide). The addition of hydrochloric acid to rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans is an acid-catalyzed reaction, in which the protonation of the carbonyl group of rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans leads to the formation of rac-1-rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, transHCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans involves the preparation of the starting material, (1R,2R)-2-phenylcyclopropanecarboxylic acid, followed by conversion to the corresponding amine via a series of reactions. The amine is then reacted with ethylene oxide to form the final product, which is isolated as the hydrochloride salt.", "Starting Materials": [ "(1R,2R)-2-phenylcyclopropanecarboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Ethylene oxide", "Diethyl ether", "Methanol", "Sodium hydroxide", "Sodium sulfate" ], "Reaction": [ "1. Reduction of (1R,2R)-2-phenylcyclopropanecarboxylic acid with sodium borohydride in methanol to form (1R,2R)-2-phenylcyclopropanecarboxylic acid methyl ester", "2. Hydrolysis of the methyl ester with hydrochloric acid to form (1R,2R)-2-phenylcyclopropanecarboxylic acid", "3. Conversion of the acid to the corresponding acid chloride with thionyl chloride", "4. Reaction of the acid chloride with ammonia to form (1R,2R)-2-phenylcyclopropanecarboxamide", "5. Reduction of the amide with sodium borohydride in methanol to form (1R,2R)-2-phenylcyclopropaneamine", "6. Reaction of the amine with ethylene oxide in diethyl ether to form rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine", "7. Quaternization of the amine with hydrochloric acid to form rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride", "8. Isolation of the hydrochloride salt by filtration and drying over sodium sulfate" ] } | |
CAS RN |
1807901-42-3 |
Product Name |
rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-amine hydrochloride, trans |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
